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In the field of histology, the vibrant contrast provided by a good counterstain is crucial for the

accurate interpretation of tissue morphology. For decades, Eosin Y has been the gold standard

counterstain to hematoxylin in the ubiquitous Hematoxylin and Eosin (H&E) stain. However,

Phloxine B, another acidic dye, has gained recognition both as a substitute and an enhancer

for Eosin Y. This guide provides a detailed comparison of Eosin Y and Phloxine B, supported by

experimental data and protocols to aid researchers, scientists, and drug development

professionals in selecting the optimal counterstain for their needs.

Chemical and Staining Properties
Eosin Y and Phloxine B belong to the xanthene class of dyes and are both anionic, meaning

they carry a net negative charge and bind to positively charged components in the tissue,

primarily proteins in the cytoplasm and connective tissue.[1]

Eosin Y, a synthetic dye derived from fluorescein, imparts a spectrum of pink to reddish hues.

[1] It is highly soluble in water and is also commonly used in alcoholic solutions, which can

enhance the differentiation of tissue components.[1] The staining intensity of Eosin Y is pH-

dependent; the addition of a small amount of acetic acid can lead to a deeper red stain.[2]

Phloxine B, also a xanthene dye, typically produces a more intense, vibrant pink or red color

compared to Eosin Y.[3] It is often used in combination with Eosin Y to achieve a broader and

more vivid color spectrum in tissues.[4][5] Phloxine B can also be used to selectively stain

specific structures, such as viral inclusions and neurosecretory granules.[4]
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Comparative Performance
While both stains are effective counterstains, the choice between them often comes down to

the desired intensity and color range. The combination of Eosin Y with Phloxine B is reported to

provide sharper differentiation of muscle, connective tissue, and epithelial elements than Eosin

Y alone.[6] This combination results in a broader color palette, with cytoplasm and intercellular

substances staining pink to red-orange, and erythrocytes appearing yellow to orange.[4][5]

Feature Eosin Y Phloxine B
Eosin Y with
Phloxine B

Color Range
Shades of pink and

red
Intense pink to red

Broader spectrum of

pink, red, and orange

Staining Intensity Moderate High
High, with enhanced

differentiation

Common Applications

Routine H&E staining

of cytoplasm,

collagen, and

erythrocytes[7]

Overview staining with

hematoxylin,

cytoplasm, nucleoli,

viral inclusions[4]

Enhanced H&E

staining for sharper

differentiation of tissue

components[6]

Solubility

High in water, also

used in alcoholic

solutions[1]

Soluble in water
Typically used in

alcoholic solutions

pH Sensitivity
Staining is enhanced

in acidic conditions[2]

Staining can be

influenced by pH

Staining is enhanced

in acidic conditions[5]

Experimental Protocols
The following are representative protocols for the use of Eosin Y and a combination of Eosin Y

and Phloxine B as counterstains in a standard H&E staining procedure for paraffin-embedded

tissue sections.

Eosin Y Counterstain Protocol (Aqueous Solution)
Deparaffinize and Rehydrate: Deparaffinize sections in xylene and rehydrate through graded

alcohols to distilled water.
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Hematoxylin Staining: Stain with a regressive hematoxylin (e.g., Harris hematoxylin) for a

specified time.

Differentiation: Differentiate in 1% acid alcohol to remove excess hematoxylin.

Bluing: Blue the sections in a suitable agent like Scott's tap water substitute or a weak

alkaline solution.[8]

Washing: Wash thoroughly in running tap water.

Counterstaining: Stain in a 0.5% aqueous solution of Eosin Y for 30 seconds to 3 minutes.

For a deeper stain, 0.5 ml of glacial acetic acid can be added per 100 ml of Eosin Y solution.

[8]

Dehydration: Dehydrate through graded alcohols.

Clearing: Clear in xylene.

Mounting: Mount with a resinous mounting medium.

Eosin Y-Phloxine B Counterstain Protocol
Deparaffinize and Rehydrate: Deparaffinize sections in xylene and rehydrate through graded

alcohols to distilled water.

Hematoxylin Staining: Stain with a modified Harris hematoxylin for 1-5 minutes.[6]

Washing: Wash well in tap water.

Bluing: Blue the sections in a saturated lithium carbonate solution or Scott's tap water

substitute for 60-90 seconds.[6]

Washing: Wash in three changes of tap water and rinse in distilled water.

Alcohol Rinse: Briefly rinse in 70% ethyl alcohol.[6]

Counterstaining: Stain in an Eosin Y-Phloxine B working solution for 1 minute.[6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/460/779/ht110-1.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/460/779/ht110-1.pdf
https://www.newcomersupply.com/documents/staining/procedures/Eosin_Y-Phloxine_B_Working_Solution.1083.pdf
https://www.newcomersupply.com/documents/staining/procedures/Eosin_Y-Phloxine_B_Working_Solution.1083.pdf
https://www.newcomersupply.com/documents/staining/procedures/Eosin_Y-Phloxine_B_Working_Solution.1083.pdf
https://www.newcomersupply.com/documents/staining/procedures/Eosin_Y-Phloxine_B_Working_Solution.1083.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dehydration: Dehydrate in two changes of 95% ethyl alcohol followed by two changes of

100% ethyl alcohol.

Clearing: Clear in three changes of xylene.

Mounting: Mount with a xylene-based mounting medium.

Visualizing the Workflow
The following diagrams illustrate the general workflow for H&E staining and a decision-making

process for choosing a counterstain.

Sample Preparation Staining Post-Staining

Deparaffinize & Rehydrate Hematoxylin Staining Differentiation (Acid Alcohol) Bluing Counterstain (Eosin Y / Phloxine B) Dehydrate Clear (Xylene) Mount

Start: Choose Counterstain

Routine Staining Needed?

Desire Higher Intensity & Broader Color?

No

Use Eosin Y

Yes

Use Eosin Y with Phloxine B

Yes

Consider Phloxine B alone for specific structures

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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